Ethacridine

• CAS No.: 442-16-0
• Product Name: Ethacridine
• Molecular Formula: C15H15N3O
• Molecular Weight: 253.3 g/mol
• IUPAC Name: 7-ethoxyacridine-3,9-diamine
• Standard InChI: InChI=1S/C15H15N3O/c1-2-19-10-4-6-13-12(8-10)15(17)11-5-3-9(16)7-14(11)18-13/h3-8H,2,16H2,1H3,(H2,17,18)
• Standard InChIKey: CIKWKGFPFXJVGW-UHFFFAOYSA-N
• SMILES: CCOC1=CC2=C(C3=C(C=C(C=C3)N)N=C2C=C1)N
• Canonical SMILES: CCOC1=CC2=C(C3=C(C=C(C=C3)N)N=C2C=C1)N
• Appearance: Solid powder
• Melting Point: 226.0 °C
• Description: Ethacridine is a member of acridines.; A topically applied anti-infective agent.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 1837-57-6 (lactate monohydrate); 6402-23-9 (monohydrate)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2,5 Diamino 7 ethoxyacridine; 2,5-Diamino-7-ethoxyacridine; Acrinol; Acrolactine; Ethacridine; Ethacridine Lactate; Ethacridine Lactate, Monohydrate; Ethacridine Monohydrate; Ethodin; Lactate, Ethacridine; Metifex; Monohydrate Ethacridine Lactate; Monohydrate, Ethacridine; Neo Chinosol; Rimaon; Rivanol; Uroseptol
• Reference: 1: Junka AF, Rakoczy R, Szymczyk P, Bartoszewicz M, Sedghizadeh PP, Fijałkowski K. Application of Rotating Magnetic Fields Increase the Activity of Antimicrobials Against Wound Biofilm Pathogens. Sci Rep. 2018 Jan 9;8(1):167. doi: 10.1038/s41598-017-18557-7. PubMed PMID: 29317719; PubMed Central PMCID: PMC5760636.; 2: Norman G, Christie J, Liu Z, Westby MJ, Jefferies JM, Hudson T, Edwards J, Mohapatra DP, Hassan IA, Dumville JC. Antiseptics for burns. Cochrane Database Syst Rev. 2017 Jul 12;7:CD011821. doi: 10.1002/14651858.CD011821.pub2. Review. PubMed PMID: 28700086.; 3: De Filippo E, Manga P, Schiedel AC. Identification of Novel G Protein-Coupled Receptor 143 Ligands as Pharmacologic Tools for Investigating X-Linked Ocular Albinism. Invest Ophthalmol Vis Sci. 2017 Jun 1;58(7):3118-3126. doi: 10.1167/iovs.16-21128. PubMed PMID: 28632878; PubMed Central PMCID: PMC5482243.; 4: Dogan E, Yanmaz L, Gedikli S, Ersoz U, Okumus Z. The Effect of Pycnogenol on Wound Healing in Diabetic Rats. Ostomy Wound Manage. 2017 Apr;63(4):41-47. PubMed PMID: 28448268.; 5: Qiong Y, Yichong Y. Analysis of relevant risk factors for intrauterine death of fetuses in the third trimester of pregnancy. Pak J Pharm Sci. 2016 Nov;29(6 Spec):2163-2167. PubMed PMID: 28412674.; 6: Janzen C, Sen S, Lei MY, Gagliardi de Assumpcao M, Challis J, Chaudhuri G. The Role of Epithelial to Mesenchymal Transition in Human Amniotic Membrane Rupture. J Clin Endocrinol Metab. 2017 Apr 1;102(4):1261-1269. doi: 10.1210/jc.2016-3150. PubMed PMID: 28388726; PubMed Central PMCID: PMC5460731.; 7: Ma R, Morshed SA, Latif R, Davies TF. TAZ Induction Directs Differentiation of Thyroid Follicular Cells from Human Embryonic Stem Cells. Thyroid. 2017 Feb;27(2):292-299. doi: 10.1089/thy.2016.0264. Epub 2017 Jan 3. PubMed PMID: 27829313; PubMed Central PMCID: PMC5912722.; 8: Rotin LE, MacLean N, Aman A, Gronda M, Lin FH, Hurren R, Wang X, Wrana JL, Datti A, Al-Awar R, Minden MD, Schimmer AD. Erlotinib synergizes with the poly(ADP-ribose) glycohydrolase inhibitor ethacridine in acute myeloid leukemia cells. Haematologica. 2016 Nov;101(11):e449-e453. Epub 2016 Sep 1. PubMed PMID: 27587383; PubMed Central PMCID: PMC5394872.; 9: Koelzer SC, Held H, Toennes SW, Verhoff MA, Wunder C. Self-induced illegal abortion with Rivanol(®): A medicolegal-toxicological case report. Forensic Sci Int. 2016 Nov;268:e18-e22. doi: 10.1016/j.forsciint.2016.08.028. Epub 2016 Aug 27. PubMed PMID: 27789047.; 10: Chen C, Lin F, Wang X, Jiang Y, Wu S. Mifepristone combined with ethacridine lactate for the second-trimester pregnancy termination in women with placenta previa and/or prior cesarean deliveries. Arch Gynecol Obstet. 2017 Jan;295(1):119-124. doi: 10.1007/s00404-016-4205-8. Epub 2016 Sep 22. PubMed PMID: 27658386.; 11: Kiss L, David V, David IG, Lazăr P, Mihailciuc C, Stamatin I, Ciobanu A, Ştefănescu CD, Nagy L, Nagy G, Ciucu AA. Electropolymerized molecular imprinting on glassy carbon electrode for voltammetric detection of dopamine in biological samples. Talanta. 2016 Nov 1;160:489-498. doi: 10.1016/j.talanta.2016.07.024. Epub 2016 Jul 12. PubMed PMID: 27591643.; 12: Pitucha M, Woś M, Miazga-Karska M, Klimek K, Mirosław B, Pachuta-Stec A, Gładysz A, Ginalska G. Synthesis, antibacterial and antiproliferative potential of some new 1-pyridinecarbonyl-4-substituted thiosemicarbazide derivatives. Med Chem Res. 2016;25:1666-1677. Epub 2016 Jun 1. PubMed PMID: 27499604; PubMed Central PMCID: PMC4958397.; 13: Rotin LE, Gronda M, MacLean N, Hurren R, Wang X, Lin FH, Wrana J, Datti A, Barber DL, Minden MD, Slassi M, Schimmer AD. Ibrutinib synergizes with poly(ADP-ribose) glycohydrolase inhibitors to induce cell death in AML cells via a BTK-independent mechanism. Oncotarget. 2016 Jan 19;7(3):2765-79. doi: 10.18632/oncotarget.6409. PubMed PMID: 26624983; PubMed Central PMCID: PMC4823070.; 14: Tian JS, Pan FX, He SN, Hu WS. [Risk factors of pregnancy termination at second and third trimester in women with scarred uterus and placenta previa]. Zhejiang Da Xue Xue Bao Yi Xue Ban. 2015 May;44(3):247-52. Chinese. PubMed PMID: 26350003.; 15: Kawano S, Maruyama J, Nagashima S, Inami K, Qiu W, Iwasa H, Nakagawa K, Ishigami-Yuasa M, Kagechika H, Nishina H, Hata Y. A cell-based screening for TAZ activators identifies ethacridine, a widely used antiseptic and abortifacient, as a compound that promotes dephosphorylation of TAZ and inhibits adipogenesis in C3H10T1/2 cells. J Biochem. 2015 Nov;158(5):413-23. doi: 10.1093/jb/mvv051. Epub 2015 May 14. PubMed PMID: 25979969.; 16: Peng P, Liu XY, Li L, Jin L, Chen WL. Clinical analyses of 66 cases of mid-trimester pregnancy termination in women with prior cesarean. Chin Med J (Engl). 2015 Feb 20;128(4):450-4. doi: 10.4103/0366-6999.151073. PubMed PMID: 25673444; PubMed Central PMCID: PMC4836245.; 17: Li N, Wu P, Zhao J, Feng L, Qiao FY, Zeng WJ. Effectiveness and safety of double-balloon catheter versus intra-amniotic injection of ethacridine lactate for termination of second trimester pregnancy in patients with liver dysfunction. J Huazhong Univ Sci Technolog Med Sci. 2015 Feb;35(1):129-34. doi: 10.1007/s11596-015-1401-x. Epub 2015 Feb 12. PubMed PMID: 25673206.; 18: Morgado-Palacin L, Llanos S, Urbano-Cuadrado M, Blanco-Aparicio C, Megias D, Pastor J, Serrano M. Non-genotoxic activation of p53 through the RPL11-dependent ribosomal stress pathway. Carcinogenesis. 2014 Dec;35(12):2822-30. doi: 10.1093/carcin/bgu220. Epub 2014 Oct 24. PubMed PMID: 25344835.; 19: Mei Q, Li X, Liu H, Zhou H. Effectiveness of mifepristone in combination with ethacridine lactate for second trimester pregnancy termination. Eur J Obstet Gynecol Reprod Biol. 2014 Jul;178:12-5. doi: 10.1016/j.ejogrb.2014.04.041. Epub 2014 May 13. PubMed PMID: 24948048.; 20: Wissing MD, Dadon T, Kim E, Piontek KB, Shim JS, Kaelber NS, Liu JO, Kachhap SK, Nelkin BD. Small-molecule screening of PC3 prostate cancer cells identifies tilorone dihydrochloride to selectively inhibit cell growth based on cyclin-dependent kinase 5 expression. Oncol Rep. 2014 Jul;32(1):419-24. doi: 10.3892/or.2014.3174. Epub 2014 May 13. PubMed PMID: 24841903; PubMed Central PMCID: PMC4067428.
• PubChem Compound: 2017
• Last Modified: Nov 11 2021